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Compound of Interest

Compound Name: Pomisartan

Cat. No.: B1679040

For immediate safety and logistical guidance, researchers, scientists, and drug development
professionals must adhere to established protocols for the disposal of Pomisartan. As a
member of the angiotensin Il receptor blocker (ARB) class of compounds, proper handling and
disposal are crucial to ensure personnel safety and environmental protection.

While a specific Safety Data Sheet (SDS) for Pomisartan is not publicly available, general
principles for the disposal of pharmaceutical waste, particularly for non-hazardous research
chemicals, provide a clear framework. The primary recommendation for the disposal of unused
or expired medications is to utilize a drug take-back program. These programs offer the most
secure and environmentally sound method of disposal.

In the absence of a readily accessible take-back program, Pomisartan can be disposed of in
the household trash by following these steps:

e Do Not Crush: Do not crush the tablets or capsules.

e Mix with Undesirable Substance: Mix the medication with an unappealing substance such as
used coffee grounds, dirt, or cat litter. This makes the drug less appealing to children and
pets and unrecognizable to anyone who might go through the trash.

e Seal in a Container: Place the mixture in a sealable container, such as a plastic bag or an
empty tub, to prevent leakage.
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» Dispose of in Trash: Throw the sealed container into a household or laboratory trash

receptacle.

 Remove Personal Information: Before discarding the original packaging, be sure to obscure
or remove all personal or identifying information from the prescription label to protect privacy.

It is critical to note that Pomisartan, unless specifically instructed otherwise on its packaging,
should not be flushed down the toilet or drain. This practice can lead to contamination of water

supplies.

For laboratory settings, it is imperative to consult with your institution's Environmental Health
and Safety (EHS) department. EHS professionals can provide specific guidance that aligns
with local, state, and federal regulations for pharmaceutical waste disposal, which may be more
stringent than general recommendations.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of

Pomisartan.
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Start: Unused Pomisartan
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(e.g., coffee grounds, cat litter)

:

Place mixture in a sealed container

;
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Consult Institutional EHS for specific guidance

End: Proper Disposal

Click to download full resolution via product page

A flowchart outlining the decision-making process for Pomisartan disposal.
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Quantitative Data Summary

Currently, there is no publicly available quantitative data regarding disposal parameters such as
concentration limits or specific pH ranges for the inactivation of Pomisartan. Professionals
should adhere to the qualitative guidelines provided and consult their EHS department for any
institution-specific quantitative requirements.

Parameter Value

Recommended Disposal Method Drug Take-Back Program

) ) Household/Laboratory Trash (after mixing with
Alternative Disposal Method ]
an inert substance)

Flushing Recommended? No

Experimental Protocols

Detailed experimental protocols for the disposal or inactivation of Pomisartan are not available
in the public domain. The disposal procedures outlined above are based on general best
practices for pharmaceutical waste management as recommended by regulatory bodies like
the FDA. Researchers should develop and validate any internal disposal or inactivation
protocols in accordance with their institution's safety guidelines and in consultation with their
EHS department.

 To cite this document: BenchChem. [Proper Disposal of Pomisartan: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679040#pomisartan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

